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Compound of Interest

Compound Name: T2384

Cat. No.: B1682870

Disclaimer: The identifier "T2384" has been associated with at least two distinct chemical
compounds. It is crucial to verify the exact identity of the substance you are working with by
referring to the manufacturer's Safety Data Sheet (SDS) and any accompanying
documentation. The disposal procedures provided below are based on the chemical properties
of these two potential substances and general laboratory safety principles. Always consult with
your institution's Environmental Health and Safety (EHS) department for specific disposal
protocols and to ensure compliance with local, state, and national regulations.

The following sections provide disposal guidance for the two identified potential compounds for
T2384:

e 2-(Trifluoromethyl)thioxanthen-9-one (CAS No. 1693-28-3)
e T-2384 (Antidiabetic Agent) (CAS No. 315222-83-4)

T2384 as 2-(Trifluoromethyl)thioxanthen-9-one

This compound is a halogenated organic solid. Safety data sheets indicate that it is harmful if
swallowed.[1][2][3] Disposal should be managed by treating it as a hazardous chemical waste.

Safety and Handling Precautions

Before beginning any disposal procedures, ensure you are wearing the appropriate Personal
Protective Equipment (PPE).

Recommended PPE:
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Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Lab coat

Closed-toe shoes

Handle the material in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of any dust.[1]

: . E

Property Value Source

Physical State Solid: Powder [1]

Appearance White to very pale yellow [1]

Melting Point 147-151 °C [1]
Harmful if swallowed (Acute

Hazards [11[2]
Tox. 4)

- Carbon oxides, Sulfur oxides,
Decomposition Products ) [2]
Hydrogen fluoride

Step-by-Step Disposal Procedure

o Waste Collection:

o Collect waste 2-(Trifluoromethyl)thioxanthen-9-one and any contaminated disposable
materials (e.g., weighing paper, gloves) in a designated, properly labeled hazardous waste
container.

o The container should be made of a compatible material (e.g., high-density polyethylene)
and have a secure, tight-fitting lid.

o Label the container as "Halogenated Organic Waste" and list the full chemical name: "2-
(Trifluoromethylthioxanthen-9-one".[4][5]
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o Waste Segregation:

o Do not mix this waste with non-halogenated organic waste, agqueous waste, or other
incompatible waste streams.[4][6]

o Store the waste container in a designated satellite accumulation area, away from heat and
sources of ignition.[7]

e Spill Management:
o In case of a small spill, carefully sweep up the solid material, avoiding dust generation.[1]

o Place the spilled material and any contaminated cleaning materials into the designated
halogenated organic waste container.

o Clean the spill area with an appropriate solvent and then wash with soap and water.
» Final Disposal:

o Arrange for the pickup of the hazardous waste container with your institution's EHS
department.

o Professional disposal is typically carried out via incineration at a licensed hazardous waste
facility.[1]

Disposal Workflow Diagram
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Caption: Disposal workflow for 2-(Trifluoromethyl)thioxanthen-9-one.

T2384 as an Antidiabetic Agent
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This compound, with the chemical name 2-Chloro-N-[3-chloro-4-[(5-chloro-2-
benzothiazolyl)thio]phenyl]-4-(trifluoromethyl)-benzenesulfonamide, is a complex, halogenated,
and biologically active molecule. It is described as a sulfonylurea-like antidiabetic agent. Due to
its potent biological activity and complex structure, it must be handled and disposed of with a
high degree of caution.

Safety and Handling Precautions

Given its pharmacological activity, exposure to this compound should be minimized.
Recommended PPE:

o Safety glasses or goggles

o Chemical-resistant gloves (e.g., double-gloving may be appropriate)

e Lab coat

e Respiratory protection (e.g., a properly fitted N95 respirator or as determined by a risk
assessment) may be necessary, especially when handling the powder form.

All' handling of this substance should be performed in a designated area and within a chemical
fume hood or other containment device.

Suantitative Data €

Property Value Source
Chemical Formula C20H10CI3F3N202S3
Molecular Weight 569.83 g/mol

Antidiabetic agent; PPARYy
modulator

Classification

Potent biologically active
Hazards compound. Assume high Inferred

toxicity.
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Step-by-Step Disposal Procedure

o Deactivation (if applicable and feasible):

o Consult scientific literature or your institution's EHS for any established protocols for the
chemical deactivation of this compound or similar sulfonylurea-like agents. This is not a
common practice and should only be attempted by trained personnel with a validated
procedure.

o Waste Collection:

o Collect all waste material, including pure compound, contaminated labware (e.g., pipette
tips, tubes), and PPE, in a dedicated hazardous waste container.

o The container must be clearly labeled as "Acutely Toxic Chemical Waste" or
"Pharmaceutical Waste".

o List the full chemical name and CAS number (315222-83-4) on the waste tag.
o Waste Segregation:

o This waste must be segregated from all other waste streams. Do not mix with solvents,
other organic waste, or agueous waste.

o Due to its biological potency, it is critical to prevent its release into the environment.
» Final Disposal:

o Contact your institution's EHS department for specific instructions. Disposal of potent
pharmaceutical compounds often requires special handling.

o The most common disposal method is high-temperature incineration by a specialized
hazardous waste management company.

Disposal Workflow Diagram
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Caption: Disposal workflow for the antidiabetic agent T-2384.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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